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Compound of Interest

Compound Name: 1-Pyrenamin-d9

Cat. No.: B12403717

Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-Pyrenamine-d9, a deuterated analog of 1-Pyrenamine. This document is

intended for researchers, scientists, and drug development professionals who utilize stable

isotope-labeled compounds in their work. The guide covers key physical and chemical data, a

proposed synthesis pathway, and a detailed experimental protocol for its application as an

internal standard in bioanalytical methods.

Core Physical and Chemical Characteristics
1-Pyrenamine-d9 is a stable isotope-labeled form of 1-Pyrenamine, where nine hydrogen

atoms on the pyrene ring have been replaced with deuterium. This isotopic substitution makes

it an ideal internal standard for mass spectrometry-based quantification of 1-Pyrenamine.[1][2]

The physical and chemical properties of 1-Pyrenamine-d9 are summarized and compared with

its non-deuterated analog in the tables below.

Table 1: General and Physical Properties
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Property 1-Pyrenamine-d9 1-Pyrenamine

CAS Number 128008-86-6[3] 1606-67-3[4]

Molecular Formula C₁₆H₂D₉N[1] C₁₆H₁₁N[4]

Molecular Weight 226.32 g/mol [1] 217.27 g/mol [4]

Appearance Solid Yellow to green powder[5]

Melting Point 115-117 °C[1] 115-117 °C[5]

Solubility Insoluble in water Insoluble in water[5]

Storage 2-8°C, under inert gas[2]

Room temperature, in a dark

place under an inert

atmosphere[5]

Table 2: Chemical and Spectroscopic Data
Property 1-Pyrenamine-d9 1-Pyrenamine

Synonyms
1-Pyren-2,3,4,5,6,7,8,9,10-d9-

amine

1-Aminopyrene, 3-

Aminopyrene, Pyren-1-

ylamine[4]

InChI Key
YZVWKHVRBDQPMQ-

UHFFFAOYSA-N

YZVWKHVRBDQPMQ-

UHFFFAOYSA-N[4]

Mass Spectrum Data not readily available Available from NIST[6]

¹H NMR Spectrum Data not readily available Available from various sources

¹³C NMR Spectrum Data not readily available Available from various sources

Synthesis of 1-Pyrenamine-d9: A Proposed Pathway
A detailed, published synthesis protocol for 1-Pyrenamine-d9 is not readily available. However,

based on established chemical transformations of pyrene and related aromatic compounds, a

plausible multi-step synthesis is proposed. This pathway involves the deuteration of pyrene,

followed by nitration and subsequent reduction of the nitro group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.lgcstandards.com/DE/en/p/TRC-A629287
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminopyrene
https://www.chemsrc.com/en/cas/128008-86-6_1688162.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminopyrene
https://www.chemsrc.com/en/cas/128008-86-6_1688162.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminopyrene
https://www.fishersci.com/store/msds?partNumber=AC104530010&productDescription=1-AMINOPYRENE+97%25+1GR1-AMINOP&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/128008-86-6_1688162.html
https://www.fishersci.com/store/msds?partNumber=AC104530010&productDescription=1-AMINOPYRENE+97%25+1GR1-AMINOP&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104530010&productDescription=1-AMINOPYRENE+97%25+1GR1-AMINOP&vendorId=VN00032119&countryCode=US&language=en
https://www.myskinrecipes.com/shop/en/deuterated-amines/91413--1-aminopyrene-d9.html
https://www.fishersci.com/store/msds?partNumber=AC104530010&productDescription=1-AMINOPYRENE+97%25+1GR1-AMINOP&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminopyrene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminopyrene
https://www.lookchem.com/casno5522-43-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyrene Pyrene-d10
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(e.g., HNO₃/H₂SO₄) 1-Pyrenamine-d9

Reduction
(e.g., SnCl₂/HCl)
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A proposed multi-step synthesis pathway for 1-Pyrenamine-d9.

Step 1: Deuteration of Pyrene to Pyrene-d10
The first step involves the exhaustive deuteration of commercially available pyrene. This can be

achieved through various methods, including acid-catalyzed hydrogen-deuterium exchange in

a deuterated solvent like D₂O.[7] Microwave-assisted methods with a basic catalyst have also

been reported for the deuteration of polycyclic aromatic hydrocarbons.[7]

Step 2: Nitration of Pyrene-d10 to 1-Nitropyrene-d9
The resulting pyrene-d10 can then be nitrated to introduce a nitro group at the 1-position. A

common method for the nitration of pyrene is the use of a nitrating mixture, such as nitric acid

in sulfuric acid.[6][8] The reaction conditions would need to be carefully controlled to favor

mono-nitration.

Step 3: Reduction of 1-Nitropyrene-d9 to 1-Pyrenamine-
d9
The final step is the reduction of the nitro group of 1-nitropyrene-d9 to an amino group. This

transformation is a standard procedure in organic synthesis and can be accomplished using

various reducing agents. Common methods include the use of tin(II) chloride in hydrochloric

acid or catalytic hydrogenation.[9][10][11][12][13]

Experimental Protocol: Quantification of 1-
Aminopyrene in Human Urine using 1-Pyrenamine-
d9 as an Internal Standard
1-Pyrenamine is a known metabolite of 1-nitropyrene, a marker for diesel exhaust exposure.

[14] The quantification of 1-aminopyrene in urine is a valuable tool for biomonitoring. The
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following protocol outlines a high-performance liquid chromatography (HPLC) with fluorescence

detection method for this purpose, utilizing 1-Pyrenamine-d9 as an internal standard.

Sample Preparation

HPLC Analysis

Urine Sample

Spike with 1-Pyrenamine-d9
(Internal Standard)

Acid Hydrolysis

Solid Phase Extraction (SPE)

Evaporation and Reconstitution

Inject into HPLC

Chromatographic Separation

Fluorescence Detection

Quantification
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Workflow for the quantification of 1-aminopyrene in urine using HPLC.

Materials and Reagents
1-Pyrenamine-d9 (Internal Standard)

1-Aminopyrene (Analytical Standard)

Hydrochloric acid (10 M)

Methanol (HPLC grade)

Sodium acetate buffer (50 mM, pH 7.2)

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Human urine samples

Sample Preparation
To a 10 mL aliquot of urine, add a known amount of 1-Pyrenamine-d9 solution as the internal

standard.

Add 1 mL of 10 M hydrochloric acid.

Heat the sample in a 90°C water bath for 2 hours to hydrolyze any conjugates.[14]

Cool the sample and adjust the pH to approximately 7.0-8.0.

Condition an SPE cartridge with 5 mL of methanol followed by 5 mL of water.

Load the urine sample onto the SPE cartridge.

Wash the cartridge with 5 mL of 20% methanol in water.

Elute the analyte and internal standard with 4 mL of 100% methanol.[14]

Evaporate the eluate to dryness under a stream of nitrogen.
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Reconstitute the residue in a known volume of the mobile phase.

HPLC Conditions
Column: A reverse-phase C18 column or a specialized column like Ascentis RP-Amide (25

cm x 4.6 mm, 5 µm) can be used.[14]

Mobile Phase: An isocratic mobile phase of methanol and 50 mM sodium acetate buffer (pH

7.2) in a ratio of 80:20 (v/v) is effective.[14]

Flow Rate: 1.0 mL/min.[14]

Injection Volume: 20 µL.[14]

Fluorescence Detection: Excitation at 254 nm and emission at 425 nm.[14]

Quantification
A calibration curve is constructed by plotting the ratio of the peak area of 1-aminopyrene to the

peak area of the internal standard (1-Pyrenamine-d9) against the concentration of 1-

aminopyrene. The concentration of 1-aminopyrene in the urine samples is then determined

from this calibration curve.

Logical Relationships in Isotope Dilution Mass
Spectrometry
The use of 1-Pyrenamine-d9 as an internal standard is a prime example of the isotope dilution

method. The fundamental principle is that the deuterated standard behaves almost identically

to the non-deuterated analyte during sample preparation and analysis, thus correcting for any

sample loss or matrix effects.
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1-Pyrenamine (Analyte)

Biological Sample

1-Pyrenamine-d9 (Internal Standard)

Sample Preparation
(Extraction, Cleanup)

LC-MS/MS Analysis
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Logical relationship in isotope dilution analysis.

This guide provides a foundational understanding of the key characteristics and applications of

1-Pyrenamine-d9. For specific research applications, further validation of the proposed

synthesis and analytical methods is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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